2,2'-Oxydipropanol

• IUPAC Name: 2-(1-hydroxypropan-2-yloxy)propan-1-ol
• InChI: InChI=1S/C6H14O3/c1-5(3-7)9-6(2)4-8/h5-8H,3-4H2,1-2H3
• InChI Key: VMKMZRBPOSNUMX-UHFFFAOYSA-N
• Canonical SMILES: CC(CO)OC(C)CO
• Molecular Formula: C6H14O3
• DSSTOX Substance ID: DTXSID30274176
• Molecular Weight: 134.17 g/mol
• CAS RN: 108-61-2

Description

Synthesis Analysis

The synthesis of compounds structurally related to "2,2'-Oxydipropanol" involves green and facile strategies. For instance, a novel ninhydrin derivative was synthesized using acetic acid as a catalyst, highlighting methods that could be relevant for synthesizing "2,2'-Oxydipropanol" derivatives through eco-friendly and efficient approaches (Ghalib et al., 2019).

Molecular Structure Analysis

The molecular structure of compounds similar to "2,2'-Oxydipropanol" has been elucidated through spectral analysis and single crystal X-ray analysis. Such studies provide detailed insights into the compound's configuration, showcasing the potential for understanding "2,2'-Oxydipropanol"'s structure using these analytical techniques. The title compound in one study contains two 2-hydroxy-1,3-indanedione moieties fused with 2-oxo-propane, which might offer clues to the molecular framework of "2,2'-Oxydipropanol" (Ghalib et al., 2019).

Chemical Reactions and Properties

The oligomerization of oxetane and synthesis of polyterephthalates derived from 1,3-propanediol and "3,3′-oxydipropanol" reveal the reactivity and potential applications of compounds related to "2,2'-Oxydipropanol." These processes illustrate the compound's utility in forming polymers with specific thermal transitions, hinting at the diverse chemical reactivity and applications of "2,2'-Oxydipropanol" (González et al., 1989).

Physical Properties Analysis

Research on similar compounds provides insights into the physical properties that "2,2'-Oxydipropanol" might exhibit. For example, studies on the molecular engineering of liquid crystal polymers show the influence of molecular structure on mesomorphic behavior, which could be relevant for understanding the physical properties of "2,2'-Oxydipropanol" and its derivatives (Percec & Lee, 1991).

Chemical Properties Analysis

The chemical properties of "2,2'-Oxydipropanol" can be inferred from studies on related compounds. For instance, the synthesis and characterization of side-chain liquid crystalline poly[1-({[(4-cyano-4'-biphenyl)oxy]alkyl}oxy)-2,3-epoxypropane] demonstrate the complex interplay between molecular structure and chemical functionality, providing a basis for predicting the reactivity and interactions of "2,2'-Oxydipropanol" (Han et al., 2004).

Scientific Research Applications

• Organic Synthesis and Catalysis

  • “2,2’-Oxydipropanol” and its closely related compounds like cyclopropanols have been used in dual photoredox and nickel-catalyzed reactions. These compounds play a significant role in facilitating complex organic synthesis processes.
  • The method involves the use of these compounds in reactions under certain conditions.
  • The outcomes of these reactions have been instrumental in the synthesis of new oxetane derivatives.

• Synthesis of Oxetane Derivatives

  • “2,2’-Oxydipropanol” has been used in the synthesis of new oxetane derivatives.
  • The methods involve preparation of the ring and further derivatization of preformed oxetane-containing building.
  • These applications have driven numerous studies into the synthesis of new oxetane derivatives.

• Plasticizer

  • “2,2’-Oxydipropanol” finds many uses as a plasticizer. Plasticizers are substances added to materials to increase their plasticity or decrease their viscosity. They are commonly used in PVC and other plastics to improve flexibility and durability.

• Intermediate in Industrial Chemical Reactions

  • It serves as an intermediate in industrial chemical reactions. This means it is used in the synthesis of other chemical compounds during various industrial processes.

• Polymerization Initiator or Monomer

  • “2,2’-Oxydipropanol” is used as a polymerization initiator or monomer. This means it can start the process of polymerization where monomers combine to form a polymer, or it can act as a monomer itself, becoming part of the polymer chain.

• Solvent

  • It is used as a solvent due to its low toxicity and solvent properties. Solvents are substances that can dissolve other substances, creating a solution.

• Additive for Perfumes and Skin and Hair Care Products

  • Due to its low toxicity and solvent properties, “2,2’-Oxydipropanol” is an ideal additive for perfumes and skin and hair care products.

• Ingredient in Commercial Fog Fluid

  • “2,2’-Oxydipropanol” is a common ingredient in commercial fog fluid, which is used in entertainment industry fog machines.

• Synthesis of New Oxetane Derivatives

  • “2,2’-Oxydipropanol” has been used in the synthesis of new oxetane derivatives. These methods are clustered by strategies for preparation of the ring and further derivatization of preformed oxetane-containing building.

• Epoxide Opening with Trimethyloxosulfonium Ylide

  • “2,2’-Oxydipropanol” has been used in the formation of oxetanes through epoxide opening with trimethyloxosulfonium ylide. This method has been used to access a range of oxetane derivatives.